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Compound of Interest

Compound Name: Halofenozide

Cat. No.: B1672923 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Halofenozide. This guide provides

immediate, procedural, and step-by-step guidance to ensure the safe management of this

compound in a laboratory setting.

Halofenozide, a benzohydrazide insecticide, is classified as a slightly hazardous substance by

the World Health Organization (WHO).[1][2] According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), it is identified as a skin sensitizer (Category 1)

and is toxic to aquatic life with long-lasting effects (Aquatic Chronic, Category 2).[1] Adherence

to strict safety protocols is therefore paramount to minimize exposure and ensure a safe

laboratory environment.

Hazard Identification and Toxicity
Understanding the toxicological profile of Halofenozide is the first step in safe handling. The

following tables summarize the available quantitative data on its toxicity.

GHS Classification Hazard Statement

Skin Sensitization, Category 1 H317: May cause an allergic skin reaction.[1]

Hazardous to the aquatic environment, long-

term hazard, Category 2

H411: Toxic to aquatic life with long lasting

effects.[1]
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Acute Toxicity Data Value Species

Oral LD50 2850 mg/kg Rat[1]

Dermal LD50 >2000 mg/kg Rabbit[1]

Inhalation LC50 (4h) >2.7 mg/L Rat[1]

Occupational Exposure Limits (OELs):

To date, no specific Occupational Exposure Limits (OELs) have been established for

Halofenozide by major regulatory bodies such as the Occupational Safety and Health

Administration (OSHA), the National Institute for Occupational Safety and Health (NIOSH), or

the American Conference of Governmental Industrial Hygienists (ACGIH). In the absence of a

specific OEL, it is crucial to handle Halofenozide with a high degree of caution, employing the

principles of As Low As Reasonably Practicable (ALARP) for exposure.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is essential for the safe

handling of Halofenozide. The following table outlines the recommended PPE.
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Body Part
Personal Protective

Equipment (PPE)

Specifications and Best

Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for handling

Halofenozide.[3][4][5] Given

that Halofenozide is a solid,

the primary concern is contact

with the powder. Ensure

gloves are inspected for any

signs of degradation or

punctures before use. For

tasks with a high risk of splash

or prolonged contact, consider

double-gloving.

Eyes and Face

Safety glasses with side

shields or safety goggles. A

face shield may be required for

operations with a high potential

for dust generation.

Eye protection should be worn

at all times when handling

Halofenozide.[6]

Body Laboratory coat

A clean, buttoned lab coat

should be worn to protect

street clothing and skin from

contamination.[7]

Respiratory NIOSH-approved respirator

A respirator may be necessary

when handling large quantities

of Halofenozide powder or

when there is a potential for

aerosol generation. The type of

respirator should be selected

based on a risk assessment of

the specific procedure.

Experimental Protocols: Safe Handling Procedures
Adherence to a strict, step-by-step protocol is critical for minimizing exposure to Halofenozide.
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1. Preparation and Weighing:

Conduct all manipulations of powdered Halofenozide within a certified chemical fume hood

to minimize inhalation exposure.

Before handling, ensure all necessary PPE is donned correctly.

Use a disposable weighing paper or a dedicated, tared container to weigh the powder.

Clean any spills on the balance immediately with a damp cloth, taking care not to generate

dust.

2. Solution Preparation:

When dissolving Halofenozide, add the powder to the solvent slowly to avoid splashing.

If sonication is required, ensure the container is securely capped.

3. Post-Handling:

After handling, decontaminate all surfaces and equipment that may have come into contact

with Halofenozide.

Remove gloves and dispose of them in the appropriate waste stream.

Wash hands thoroughly with soap and water.

Operational and Disposal Plans
A clear plan for managing spills and disposing of waste is a critical component of laboratory

safety.

Spill Management:

In the event of a Halofenozide spill, follow these procedures:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or if there is a risk of airborne dust.
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Don Appropriate PPE: Before attempting to clean the spill, don the appropriate PPE,

including a respirator if necessary.

Contain the Spill: For powdered spills, gently cover the area with damp paper towels to

prevent the dust from becoming airborne. For liquid spills, use an absorbent material like

vermiculite or sand to contain the spill.[8][9]

Clean the Area: Carefully scoop up the contained material and place it in a sealed, labeled

container for disposal.

Decontaminate: Decontaminate the spill area with a suitable cleaning agent, such as a

detergent solution, followed by a rinse with water.[10]

Waste Disposal:

Halofenozide is not classified as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA).[11] However, due to its aquatic toxicity, it must be disposed of

responsibly.

Solid Waste: Collect all solid waste contaminated with Halofenozide (e.g., used gloves,

weighing papers, contaminated absorbent materials) in a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste containing Halofenozide in a clearly labeled, sealed

container.

Disposal Route: Dispose of all Halofenozide waste through your institution's chemical waste

program.[11][12][13][14][15] Do not pour any Halofenozide waste down the drain.

Visualizing Safe Workflow
To further clarify the safe handling process, the following diagram illustrates the logical

workflow for working with Halofenozide.
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Safe handling workflow for Halofenozide.
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By implementing these comprehensive safety measures, researchers can confidently handle

Halofenozide while minimizing risks to themselves and the environment, fostering a culture of

safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672923#personal-protective-equipment-for-
handling-halofenozide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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